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Compound of Interest

Compound Name: Uvaol

cat. No.: B1682811

Uvaol is a pentacyclic triterpenoid compound found in various plant species, most notably in
olives (Olea europaea) and their derivatives like virgin olive oil.[1][2][3][4] It is a natural alcohol
pentacyclic triterpene with the molecular formula C30H5002.[5] Uvaol is structurally an isomer
of erythrodiol, differing only in the position of a methyl group.[5] This compound has garnered
significant interest in the scientific community due to its diverse biological activities, including
antioxidant, anti-inflammatory, and anti-cancer properties.[2][3][6]

Chemical and Physical Properties

The chemical and physical properties of Uvaol are summarized in the table below.
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Property Value Reference

(3S,4aR,6aR,6bS,8aS,11R,12
S,12aS,14aR,14bR)-8a-
(hydroxymethyl)-4,4,6a,6b,11,1

IUPAC Name 2,14b-heptamethyl- [31[7]
2,3,4a,5,6,7,8,9,10,11,12,12a,
14,14a-tetradecahydro-1H-

picen-3-ol
CAS Number 545-46-0 [1][2]131[8]
Molecular Formula C30H5002 [11121181191
Molecular Weight 442.72 g/mol [819]
Appearance White to Off-White Solid [3][10]
Melting Point 223-225 °C [10]

Soluble in Chloroform
Slightly), Ethyl Acetate

Solubility ( .g ) y [2][3][10][11]
(Slightly), and DMSO (3

mg/mL). Insoluble in water.
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Chemical Structure

The chemical structure of Uvaol is a pentacyclic triterpene diol of the ursane series.
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Figure 1: Chemical Structure of Uvaol.

Click to download full resolution via product page

Figure 1: Chemical Structure of Uvaol.

Biosynthesis of Uvaol

The biosynthesis of Uvaol in plants like the olive (Olea europaea) originates from the
mevalonic acid (MVA) pathway.[12] The key precursor, 2,3-oxidosqualene, undergoes
cyclization to form various triterpene skeletons. Specifically for Uvaol, the cyclization of 2,3-
oxidosqualene is catalyzed by a-amyrin synthase to produce a-amyrin.[12][13] Subsequent
oxidation steps at specific carbon positions of the a-amyrin backbone lead to the formation of

Uvaol.

Biosynthetic Pathway of Uvaol

2,3-Oxidosqualene Figure 2: Simplified biosynthetic pathway of Uvaol.
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Figure 2: Simplified biosynthetic pathway of Uvaol.

Pharmacological Activities and Molecular
Mechanisms

Uvaol exhibits a wide range of pharmacological activities, making it a compound of great
interest for drug development. Its biological effects are mediated through the modulation of
several key signaling pathways.

Anti-Cancer Activity

Uvaol has demonstrated significant anti-cancer properties in various cancer cell lines. It
induces cell cycle arrest at the GO/G1 phase and inhibits the proliferation of human breast
cancer cells (MCF-7).[2] In human hepatocarcinoma (HepG2) cells, Uvaol shows selective
cytotoxicity, induces apoptosis, and inhibits cell migration.[5][14] These effects are associated
with the modulation of the AKT/PI3K signaling pathway, a critical regulator of cell survival and
proliferation.[5][14]

Anti-Inflammatory and Immunomodulatory Effects

Uvaol possesses potent anti-inflammatory properties. It can attenuate pleuritis and eosinophilic
inflammation in mouse models of allergy.[3][6] The anti-inflammatory action of Uvaol is partly
attributed to its ability to suppress the secretion of inflammatory cytokines.[15]

Wound Healing and Tissue Repair

Recent studies have highlighted the potential of Uvaol in promoting wound healing. It has been
shown to improve the function of fibroblasts and endothelial cells, accelerating the healing of
cutaneous wounds in mice.[15] This is achieved by stimulating cell migration through signaling
pathways dependent on both PKA and p38-MAPK.[15][16]

Signaling Pathways Modulated by Uvaol

The diverse biological activities of Uvaol are a consequence of its interaction with multiple
intracellular signaling pathways.
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Anti-Cancer Effects

Figure 3: Key signaling pathways modulated by Uvaol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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